Cas no 1805534-48-8 (2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde
• CAS No: 1805534-48-8
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4804806
• Update Time: 2025-11-03

2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c9-2-5-4(3-13)1-6(14)7(12-5)8(10)11/h1,3,8,14H,2H2
• InChI Key： MWEZENNVQPVPJU-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=CC(=C(C(F)F)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde

Introduction to 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde (CAS No. 1805534-48-8)

2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde, with the CAS number 1805534-48-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a bromomethyl group, a difluoromethyl moiety, and a hydroxyl group, all of which contribute to its potential biological activities and applications.

The molecular structure of 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde is particularly intriguing due to the presence of multiple functional groups. The bromomethyl group can serve as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives. The difluoromethyl moiety is known for its ability to enhance metabolic stability and improve pharmacokinetic properties, making it an attractive feature in drug design. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

Recent studies have explored the potential applications of 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. The unique combination of functional groups in this compound allows for the creation of derivatives with enhanced antiviral activity against a range of viral pathogens, including influenza and herpes viruses. This has significant implications for the development of new antiviral drugs that can address emerging viral threats.

In addition to antiviral applications, 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde has shown promise in the field of cancer research. Studies have demonstrated that derivatives of this compound exhibit potent cytotoxic effects against various cancer cell lines. The bromomethyl group can be used to introduce additional functionalities that enhance the selectivity and efficacy of these compounds against cancer cells. This makes 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde a valuable starting point for the development of novel anticancer agents.

The synthetic accessibility of 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde is another factor that contributes to its appeal in medicinal chemistry. Efficient synthetic routes have been developed to produce this compound on a laboratory scale, and efforts are underway to optimize these methods for large-scale production. This ensures that sufficient quantities of the compound are available for further research and development.

In terms of safety and toxicity, preliminary studies have indicated that 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde exhibits low toxicity at relevant concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing research is focused on understanding the pharmacological properties and potential side effects of this compound and its derivatives.

The potential applications of 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde extend beyond antiviral and anticancer therapies. Its unique structural features make it a valuable tool in chemical biology and drug discovery. For example, it can be used as a probe to study protein-protein interactions or as a scaffold for high-throughput screening assays to identify new drug candidates.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde (CAS No. 1805534-48-8) is a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique combination of functional groups offers significant opportunities for the development of novel therapeutic agents and research tools. Ongoing research continues to uncover new insights into its biological activities and potential uses, making it an exciting area of study for scientists and researchers in the field.